Cas no 160801-75-2 ((2R,3S)-3-Amino-2-hydroxyhexanoic acid)

• Product Name: (2R,3S)-3-Amino-2-hydroxyhexanoic acid
• CAS No: 160801-75-2
• MF: C₆H₁₃NO₃
• MW: 147.172322034836
• CID: 65568
• PubChem ID: 57370298
• Update Time: 2025-04-18

(2R,3S)-3-Amino-2-hydroxyhexanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R,3S)-3-Amino-2-hydroxyhexanoic acid
• SCHEMBL15609557
• Hexanoic acid, 3-amino-2-hydroxy-, [R-(R*,S*)]- (9CI)
• 160801-75-2

• Inchi： 1S/C6H13NO3/c1-2-3-4(7)5(8)6(9)10/h4-5,8H,2-3,7H2,1H3,(H,9,10)/t4-,5+/m0/s1
• InChI Key： OIFGOYXLBOWNGQ-CRCLSJGQSA-N
• SMILES： O[C@@H](C(=O)O)[C@H](CCC)N

Computed Properties

• Exact Mass: 147.09000
• Monoisotopic Mass: 147.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.7
• Topological Polar Surface Area: 83.6Ų

Experimental Properties

• Density: 1.185
• Boiling Point: 337 °C at 760 mmHg
• Flash Point: 157.6 °C
• Refractive Index: 1.498
• PSA: 83.55000
• LogP: 0.25960